Cas no 84100-17-4 (Phosphine,cyclohexyldihexyl-)
Phosphine,cyclohexyldihexyl- structure
Product Name:Phosphine,cyclohexyldihexyl-
CAS No:84100-17-4
MF:C18H37P
MW:284.460146665573
CID:727133
PubChem ID:3019669
Update Time:2025-04-19
Phosphine,cyclohexyldihexyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine,cyclohexyldihexyl-
- cyclohexyl(dihexyl)phosphane
- cyclohexyldihexylphosphine
- SCHEMBL1324573
- 84100-17-4
- EINECS 282-099-2
- NS00059619
- DTXSID30232973
-
- Inchi: 1S/C18H37P/c1-3-5-7-12-16-19(17-13-8-6-4-2)18-14-10-9-11-15-18/h18H,3-17H2,1-2H3
- InChI Key: OTFXOBKITKKHRS-UHFFFAOYSA-N
- SMILES: P(CCCCCC)(CCCCCC)C1CCCCC1
Computed Properties
- Exact Mass: 284.263288178g/mol
- Monoisotopic Mass: 284.263288178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 0Ų
Phosphine,cyclohexyldihexyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
84100-17-4 (Phosphine,cyclohexyldihexyl-) Related Products
- 829-84-5(DICYCLOHEXYLPHOSPHINE)
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- 436865-11-1(Di-tert-butyl(cyclohexyl)phosphine)
- 65038-36-0(Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl-)
- 103099-52-1(1,3-Bis(dicyclohexylphosphino)propane)
- 93634-87-8(tert-Butyldicyclohexylphosphine)
- 7650-88-6(Tricyclopentylphosphine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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